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Introduction
Post-surgical adhesions, the formation of abnormal fibrous bands between tissues and organs,

are a frequent complication of abdominopelvic surgery, occurring in up to 90% of patients.[1]

These adhesions can lead to significant morbidity, including chronic pain, female infertility, and

small bowel obstruction, often necessitating re-operation.[1][2] Feracryl, a sterile,

bioresorbable gel composed of 0.5% ferric hyaluronate, is designed to serve as a temporary

physical barrier, separating traumatized tissues during the critical period of peritoneal healing

(3-5 days) to prevent the formation of adhesions. This document provides an overview of its

application, experimental protocols, and a summary of efficacy data.

It is important to note that the efficacy and safety of ferric hyaluronate gel have yielded mixed

results in clinical studies. While some studies, particularly in gynecologic surgery, have shown

a reduction in adhesion formation, a notable randomized controlled trial in abdominal surgery

was terminated due to a high incidence of postoperative complications in the treatment group.

[3][4] Therefore, its use should be carefully considered based on the specific surgical context.

Mechanism of Action
The primary proposed mechanism of action for Feracryl is the formation of a physical barrier

that mechanically separates adjacent raw peritoneal surfaces in the immediate postoperative
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period. This allows for independent remesothelialization of the injured tissues without the

formation of fibrinous bridges that can mature into permanent adhesions.[2]

Beyond this mechanical action, hyaluronic acid (HA), the main component of Feracryl, is
thought to have several biological effects that may contribute to adhesion prevention:

Modulation of Inflammation: HA can interact with cell surface receptors, such as CD44, on

various immune cells, potentially modulating the inflammatory response at the site of injury.

[5]

Inhibition of Fibroblast Proliferation: By creating a barrier and potentially through receptor-

mediated signaling, HA may inhibit the proliferation of fibroblasts, which are key cells in the

formation of fibrous adhesions.

Promotion of Tissue Repair: HA is a natural component of the extracellular matrix and is

involved in wound healing processes, including cell migration and proliferation, which may

support normal tissue repair over fibrotic adhesion formation.

The cross-linking of hyaluronic acid with ferric ions in Feracryl is intended to increase its

viscosity and residence time in the peritoneal cavity compared to non-cross-linked HA

solutions.[6]

Diagram of Proposed Mechanism of Action
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Caption: Proposed mechanism of Feracryl in preventing surgical adhesions.

Data Presentation
Summary of Quantitative Data from Clinical Trials
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Study
Surgical
Procedure

Treatment
Group

Control
Group

Key
Findings

Complicatio
ns

Tang et al.

(2006)[3][4]

Open

abdominal

surgery

(colorectal

resections)

0.5% Ferric

Hyaluronate

Gel (Intergel)

(n=17)

No treatment

(n=15)

Trial

suspended

due to high

morbidity in

the treatment

group.

Significantly

higher

postoperative

morbidity in

the treatment

group (65%

vs 27%).

Higher rates

of

anastomotic

dehiscence

(5 vs 1) and

prolonged

postoperative

ileus (10 vs

2).

Thornton et

al. (1998)[7]

Peritoneal

cavity surgery

by

laparotomy

(gynecologica

l)

0.5% Ferric

Hyaluronate

Gel (300 ml)

Lactated

Ringer's

solution (300

ml)

Significantly

fewer

adhesions in

the treatment

group at

second-look

laparoscopy.

Adhesions

that did form

were less

extensive and

less severe.

No serious

adverse

events

reported.
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A European

Multicenter

Study

Peritoneal

cavity surgery

by

laparotomy

(gynecologica

l)

0.5% Ferric

Hyaluronate

Gel (300 ml)

(n=38)

Lactated

Ringer's

solution

(n=39)

Significantly

fewer

adhesions,

with less

extent and

severity, in

the treatment

group. AFS

score for

adnexal

adhesions

reduced by

69%.

Safety profile

was

comparable

to the control

group.

Summary of Quantitative Data from Animal Studies
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Study
Animal
Model

Surgical
Procedur
e for
Adhesion
Induction

Treatmen
t Group

Control
Group

Adhesion
Scoring
System

Key
Findings

A study in

a rabbit

model[8]

Female

rabbits

(n=75)

Laparosco

pic

peritoneal

resection

0.5% Ferric

Hyaluronat

e Gel (30

ml)

Saline (30

ml) or no

treatment

AFS and

Mage

classificatio

ns

No

significant

difference

in the

number of

rabbits with

adhesions

or

adhesion

scores

among the

groups.

A study in

a rat

model[9]

Female

Sabra rats

(n=29)

Abrasion of

uterine

horns

1%

Hyaluronic

Acid (5 ml)

Saline (5

ml)

0-5 scale

based on

gross

appearanc

e

Adhesion

score was

significantl

y lower in

the

hyaluronic

acid group.

A study in

a rat

model[10]

Wistar

albino

female rats

Sidewall

defect-

cecum

abrasion

PECE

hydrogel

Normal

Saline
0-4 scale

100% of

control rats

developed

score-4

adhesions,

while none

of the

hydrogel-

treated rats

developed

adhesions.
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Experimental Protocols
Key Experiment: Rat Cecal Abrasion Model for Adhesion
Evaluation
This model is commonly used to induce intra-abdominal adhesions to test the efficacy of anti-

adhesion agents.

Objective: To create reproducible intra-abdominal adhesions for the evaluation of Feracryl's
adhesion prevention properties.

Materials:

Wistar rats (male or female, as per study design)

Anesthetic agent (e.g., isoflurane, ketamine/xylazine cocktail)

Surgical instruments for laparotomy

Sterile surgical gauze

Feracryl (0.5% ferric hyaluronate gel)

Control substance (e.g., saline solution)

Suture material for abdominal closure

Procedure:

Anesthesia and Surgical Preparation: Anesthetize the rat according to approved institutional

animal care and use committee (IACUC) protocols. Shave the abdomen and prepare the

surgical site with an antiseptic solution.

Laparotomy: Perform a midline laparotomy (typically 3-4 cm) to expose the abdominal

contents.

Adhesion Induction (Cecal Abrasion):
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Exteriorize the cecum.

Gently abrade the serosal surface of the cecum with dry sterile gauze over a defined area

(e.g., 1x2 cm).[11] Abrasion should be performed until sub-serosal petechial hemorrhages

are observed, indicating serosal injury.[10][11]

To increase the severity and reproducibility of adhesions, a corresponding area of the

parietal peritoneum of the abdominal wall can also be injured by excision or abrasion.[1]

[10] The injured cecum can then be approximated to the injured abdominal wall with a

suture.[11]

Application of Investigational Product:

Apply a pre-determined volume of Feracryl to the abraded cecal surface and any other

injured areas.

In the control group, apply an equivalent volume of saline solution or no treatment, as per

the study design.

Abdominal Closure: Return the cecum to the abdominal cavity. Close the abdominal wall and

skin in layers using appropriate suture material.

Postoperative Care: Provide postoperative analgesia and monitor the animals according to

IACUC guidelines.

Adhesion Assessment: After a pre-determined period (typically 7-14 days), euthanize the

animals and perform a second laparotomy to score the adhesions.

Adhesion Scoring:

Adhesions are typically scored by a blinded observer based on a macroscopic scoring system.

Several scoring systems exist, and the choice of system should be pre-specified in the study

protocol.

Example Adhesion Scoring System (Nair's Classification):
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Score Description

0 No adhesions

1 Single, flimsy adhesion band

2 More than one adhesion band

3
A flat adhesion of the viscera to the abdominal

wall

4 Extensive, dense adhesions

Experimental Workflow Diagram
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Caption: Workflow for evaluating Feracryl in a rat adhesion model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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